Oxalacetic acid
Cat. No. B124089
Key on ui cas rn:
328-42-7
M. Wt: 132.07 g/mol
InChI Key: KHPXUQMNIQBQEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08535920B2
Procedure details
5.0 g (30.5 mmol) of phenylpyruvic acid and 12.1 g (91.4 mmol) of oxaloacetic acid are added to 25 ml of water preliminarily dissolving 13.8 g of potassium hydroxide (purity of 85%) therein, for reaction at ambient temperature for 72 hours. Using the conc. hydrochloric acid, the reaction solution is adjusted to pH 2.2, for extraction into ethyl acetate. The organic layer is rinsed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate and concentrated to obtain the residue. The residue is recrystallized in ethyl acetate and toluene to obtain PHOG of 2.8 g (11.3 mmoL) in crystal.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][C:8](=[O:12])[C:9]([OH:11])=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:13]([CH2:18]C(O)=O)([C:15]([OH:17])=[O:16])=[O:14].[OH-].[K+].Cl>O>[C:1]1([CH2:7][C:8]([OH:12])([C:9]([OH:11])=[O:10])[CH2:18][C:13](=[O:14])[C:15]([OH:17])=[O:16])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CC(C(=O)O)=O
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Name
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Quantity
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12.1 g
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Type
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reactant
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Smiles
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C(=O)(C(=O)O)CC(=O)O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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13.8 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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for reaction at ambient temperature for 72 hours
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Duration
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72 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction solution is adjusted to pH 2.2, for extraction into ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer is rinsed with saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain the residue
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is recrystallized in ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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toluene to obtain PHOG of 2.8 g (11.3 mmoL) in crystal
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)CC(CC(C(=O)O)=O)(C(=O)O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
